Cas no 716358-74-6 (3-(Ethylsulfamoyl)-4-methoxybenzoic acid)

3-(Ethylsulfamoyl)-4-methoxybenzoic acid structure
716358-74-6 structure
Product Name:3-(Ethylsulfamoyl)-4-methoxybenzoic acid
CAS No:716358-74-6
MF:C10H13NO5S
MW:259.278921842575
CID:2113352
PubChem ID:16768179
Update Time:2023-08-04

3-(Ethylsulfamoyl)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(ethylamino)sulfonyl]-4-methoxyBenzoic acid
    • 3-(ethylsulfamoyl)-4-methoxybenzoic acid
    • STK802713
    • BBL002575
    • H5166
    • 3-(Ethylsulfamoyl)-4-methoxybenzoic acid
    • Inchi: 1S/C10H13NO5S/c1-3-11-17(14,15)9-6-7(10(12)13)4-5-8(9)16-2/h4-6,11H,3H2,1-2H3,(H,12,13)
    • InChI Key: PLOXPMMCRRYOMT-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NCC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 361
  • XLogP3: 0.8
  • Topological Polar Surface Area: 101

3-(Ethylsulfamoyl)-4-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E904150-10mg
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid
716358-74-6
10mg
$ 50.00 2022-06-05
TRC
E904150-50mg
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid
716358-74-6
50mg
$ 95.00 2022-06-05
TRC
E904150-100mg
3-(Ethylsulfamoyl)-4-methoxybenzoic Acid
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100mg
$ 160.00 2022-06-05
Enamine
EN300-142807-0.05g
3-(ethylsulfamoyl)-4-methoxybenzoic acid
716358-74-6
0.05g
$1895.0 2023-02-15
Enamine
EN300-142807-0.1g
3-(ethylsulfamoyl)-4-methoxybenzoic acid
716358-74-6
0.1g
$1986.0 2023-02-15
Enamine
EN300-142807-0.25g
3-(ethylsulfamoyl)-4-methoxybenzoic acid
716358-74-6
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$2077.0 2023-02-15
Enamine
EN300-142807-0.5g
3-(ethylsulfamoyl)-4-methoxybenzoic acid
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$2167.0 2023-02-15
Enamine
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3-(ethylsulfamoyl)-4-methoxybenzoic acid
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$0.0 2023-06-07
Enamine
EN300-142807-2.5g
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$4423.0 2023-02-15
Enamine
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3-(ethylsulfamoyl)-4-methoxybenzoic acid
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